Cas no 88704-73-8 (3-(1H-benzimidazol-2-yl)propan-1-amine hydrochloride)

• Product Name: 3-(1H-benzimidazol-2-yl)propan-1-amine hydrochloride
• CAS No: 88704-73-8
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• MDL: MFCD08752939
• CID: 2129544
• Update Time: 2025-10-24

3-(1H-benzimidazol-2-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Benzoimidazol-2-yl)propylamine hydrochloride
• 3-(1H -Benzoimidazol-2-yl)-propylamine hydrochloride
• 3-(1H-Benzo[d]imidazol-2-yl)propan-1-amine hydrochloride
• 3-(1H-benzimidazol-2-yl)propan-1-amine
• KM4801
• 3-(1 h-benzoimidazol-2-yl)-propylamine
• 3-(1H-Benzoimidazol-2-yl)propylamine, HCl
• 1H-Benzimidazole-2-propanamine, monohydrochloride
• 3-(1H-Benzoimidazol-2-yl)-propylamine hydrochloride
• 3-(1H-benzimidazol-2-yl)propan-1-amine hydrochloride

• MDL： MFCD08752939
• Inchi： 1S/C10H13N3.ClH/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10;/h1-2,4-5H,3,6-7,11H2,(H,12,13);1H
• InChI Key： XIYMDCCAKRWWIU-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=CC=CC=2N=C1CCCN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Topological Polar Surface Area: 54.7

3-(1H-benzimidazol-2-yl)propan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(1H-benzimidazol-2-yl)propan-1-amine hydrochloride

Comprehensive Overview of 3-(1H-Benzimidazol-2-yl)propan-1-amine Hydrochloride (CAS No. 88704-73-8)

3-(1H-Benzimidazol-2-yl)propan-1-amine hydrochloride (CAS No. 88704-73-8) is a biologically active compound that has garnered significant attention in pharmaceutical and biochemical research. This benzimidazole derivative is known for its unique structural properties, which make it a valuable intermediate in the synthesis of various therapeutic agents. The compound's molecular formula and chemical properties have been extensively studied, revealing its potential applications in drug development and medicinal chemistry.

One of the key features of 3-(1H-benzimidazol-2-yl)propan-1-amine hydrochloride is its heterocyclic structure, which is shared by many clinically relevant drugs. The benzimidazole core is a common motif in compounds exhibiting antimicrobial, antiviral, and anti-inflammatory activities. Researchers have explored its role in targeting specific enzyme inhibitors and receptor modulators, making it a subject of interest in the development of new small-molecule therapeutics.

In recent years, the demand for high-purity chemical intermediates like 3-(1H-benzimidazol-2-yl)propan-1-amine hydrochloride has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's solubility and stability under various conditions have been optimized for laboratory and industrial use, ensuring consistent performance in drug formulation processes. Its CAS number 88704-73-8 is frequently referenced in patent literature and academic publications, highlighting its relevance in cutting-edge research.

The synthesis of 3-(1H-benzimidazol-2-yl)propan-1-amine hydrochloride involves multi-step organic reactions, often requiring catalysts and protective groups to achieve high yields. Modern green chemistry approaches have been applied to reduce waste and improve efficiency, aligning with the growing emphasis on sustainable chemical production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity.

From a commercial perspective, 3-(1H-benzimidazol-2-yl)propan-1-amine hydrochloride is supplied by leading chemical manufacturers and life science suppliers. Its applications extend beyond pharmaceuticals, including use in bioconjugation and material science. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in drug discovery and biochemical research.